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Compound of Interest

Compound Name: 2-Ethoxycyclohex-2-en-1-one

Cat. No.: B1360216

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for 2-
Ethoxycyclohex-2-en-1-one. The following procedural guidance is designed to answer
specific operational questions, ensuring the safe and effective use of this compound in a
laboratory setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicological data for 2-Ethoxycyclohex-2-en-1-one is limited, its structural
similarity to other cyclic enones suggests that it should be handled with care. Cyclic enones
can be irritants and are often flammable. Therefore, a comprehensive approach to personal
protection is mandatory.

Recommended Personal Protective Equipment:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1360216?utm_src=pdf-interest
https://www.benchchem.com/product/b1360216?utm_src=pdf-body
https://www.benchchem.com/product/b1360216?utm_src=pdf-body
https://www.benchchem.com/product/b1360216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Glasses

Must be chemical-resistant and
provide protection against

splashes.

Face Shield

Recommended when there is

a significant risk of splashing.

Skin and Body Protection

Laboratory Coat

Standard lab coat to protect

clothing.

Chemical-Resistant Apron

Recommended for larger
gquantities or when splashing is

likely.

Protective Clothing

Wear appropriate clothing to

prevent skin exposure.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
generally recommended.
Always check the glove
manufacturer's resistance data
for the specific chemical or a

similar class of compounds.

Respiratory Protection

Fume Hood or Ventilated

Enclosure

All handling of 2-
Ethoxycyclohex-2-en-1-one
should be conducted in a well-
ventilated area, preferably a
certified chemical fume hood,
to minimize inhalation

exposure.

Il. Quantitative Data Summary

The following table summarizes available quantitative data for 2-Ethoxycyclohex-2-en-1-one

and a related compound, 3-Ethoxy-2-cyclohexen-1-one, for comparison.
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2-Ethoxycyclohex-2-en-1- 3-Ethoxy-2-cyclohexen-1-

Property

one one
Molecular Formula CsH1202 CsH1202
Molecular Weight 140.18 g/mol [1][2][3] 140.18 g/mol [4][5]
Density 1 g/cm3[3] 1.0400 g/mL][5]
Boiling Point 48 °C @ 0.1 Torr[3] Not Available
Flash Point 108.2 °C[3] 107 °C[5]
Refractive Index 1.467[3] Not Available

Note: Data for related compounds should be used for guidance only, as properties can vary.

lll. Experimental Protocol: Safe Handling Procedure

This protocol outlines the essential steps for safely handling 2-Ethoxycyclohex-2-en-1-one in
a laboratory setting.

1. Preparation and Precautionary Measures:

» Before starting any work, ensure you have read and understood the Safety Data Sheet
(SDS) for this compound or a closely related one.

 Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and reagents within the fume hood to minimize
movement in and out of the containment area.

o Ensure that an emergency eyewash station and safety shower are readily accessible.

2. Donning Personal Protective Equipment (PPE):

e Put on a laboratory coat, followed by chemical-resistant gloves and safety goggles. A face
shield is recommended if there is a risk of splashing.

3. Handling the Chemical:

e Conduct all transfers and manipulations of 2-Ethoxycyclohex-2-en-1-one inside a certified
chemical fume hood.
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o Use appropriate tools (e.g., spatulas, pipettes) to handle the chemical, avoiding direct
contact.
o Keep the container tightly closed when not in use to prevent the release of vapors.

4. Post-Handling Procedures:

» After handling, decontaminate any surfaces that may have come into contact with the
chemical.
» Remove gloves and wash hands thoroughly with soap and water.

IV. Operational and Disposal Plans

Storage:

Store 2-Ethoxycyclohex-2-en-1-one in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.[6]

If the compound is flammable, store it in a designated flammable liquids cabinet.

Spill Management:

 In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

o Collect the absorbed material into a sealed container for proper disposal.

o For larger spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan:

» 2-Ethoxycyclohex-2-en-1-one and any materials contaminated with it should be treated as
hazardous waste.

o Dispose of the waste in a designated, properly labeled container.

o Consult with your institution's environmental health and safety (EHS) department or a
licensed hazardous waste disposal company for final disposal in accordance with local,
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state, and federal regulations. Do not pour down the drain.

V. Logical Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 2-
Ethoxycyclohex-2-en-1-one.
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Caption: Workflow for Safe Handling of 2-Ethoxycyclohex-2-en-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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